Cas no 2172070-99-2 (4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione)

4-Amino-4-(1-hydroxy-4-methylcyclohexyl)-1λ⁶-thiane-1,1-dione is a specialized sulfone derivative featuring a functionalized cyclohexyl moiety. Its unique structure, combining an amino group, a hydroxyl group, and a sulfone group, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound’s rigid cyclohexyl backbone enhances stereochemical control in reactions, while the sulfone group offers versatility in further functionalization. The presence of both amino and hydroxyl groups provides multiple sites for derivatization, enabling applications in drug discovery and agrochemical research. Its well-defined molecular architecture ensures consistent reactivity, making it suitable for exploratory studies in complex molecule construction.

4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione structure

2172070-99-2 structure

Product Name:4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione

CAS No:2172070-99-2

MF:C₁₂H₂₃NO₃S

MW:261.380922555923

CID:5968465

PubChem ID:165588344

Update Time:2025-06-15

4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione
- EN300-1644412
- 2172070-99-2
- Inchi： 1S/C12H23NO3S/c1-10-2-4-12(14,5-3-10)11(13)6-8-17(15,16)9-7-11/h10,14H,2-9,13H2,1H3
- InChI Key： UGULZCKTZKPLIF-UHFFFAOYSA-N
- SMILES： S1(CCC(CC1)(C1(CCC(C)CC1)O)N)(=O)=O

Computed Properties

Exact Mass: 261.13986477g/mol
Monoisotopic Mass: 261.13986477g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 88.8Å²

4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1644412-0.05g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	0.05g	$1261.0	2023-06-04
Enamine	EN300-1644412-0.1g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	0.1g	$1320.0	2023-06-04
Enamine	EN300-1644412-0.25g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	0.25g	$1381.0	2023-06-04
Enamine	EN300-1644412-0.5g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	0.5g	$1440.0	2023-06-04
Enamine	EN300-1644412-1.0g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	1g	$1500.0	2023-06-04
Enamine	EN300-1644412-2.5g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	2.5g	$2940.0	2023-06-04
Enamine	EN300-1644412-5.0g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	5g	$4349.0	2023-06-04
Enamine	EN300-1644412-10.0g	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	10g	$6450.0	2023-06-04
Enamine	EN300-1644412-50mg	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	50mg	$1261.0	2023-09-22
Enamine	EN300-1644412-100mg	4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione	2172070-99-2	100mg	$1320.0	2023-09-22

4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione Related Literature

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Additional information on 4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione

Recent Advances in the Study of 4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione (CAS: 2172070-99-2)

The compound 4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione (CAS: 2172070-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfone and cyclohexyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione, highlighting its improved yield and purity. The researchers employed a multi-step synthetic route involving key intermediates, with the final product exhibiting high stability under physiological conditions. This advancement addresses previous challenges in large-scale production, paving the way for preclinical evaluations.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro assays demonstrated its ability to modulate NF-κB signaling, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its unique structural features contribute to its selectivity, minimizing off-target effects—a critical factor in drug development.

Further research has explored the compound's pharmacokinetic profile. A recent ACS Pharmacology & Translational Science publication reported favorable oral bioavailability and metabolic stability in rodent models. These findings underscore its potential as an orally administered therapeutic agent. However, challenges such as tissue distribution and long-term toxicity remain to be addressed in subsequent studies.

In summary, 4-amino-4-(1-hydroxy-4-methylcyclohexyl)-1lambda6-thiane-1,1-dione (CAS: 2172070-99-2) represents a promising scaffold for drug discovery. Its synthetic accessibility, pharmacological efficacy, and pharmacokinetic properties position it as a viable candidate for further development. Future research should focus on expanding its therapeutic indications and optimizing its safety profile to advance toward clinical trials.